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Compound of Interest

Compound Name: 1H-6a-Azacyclobut[cd]indene(9CI)

CAS No.: 156770-70-6

Cat. No.: B586858

Get Quote

Executive Summary & Structural Significance
The 1H-6a-Azacyclobut[cd]indene scaffold (CAS: 156770-70-6) is a tricyclic heterocycle

characterized by the fusion of an azetidine ring across the cd-face of an indene core. This

unique topology serves two critical functions in drug design:

Conformational Locking: It rigidly constrains the ethylamine side chain of

tryptamine/phenethylamine analogs, reducing entropic penalties upon receptor binding.

Electronic Modulation: The strained four-membered ring (azetidine) alters the pKa and lone-

pair vector of the bridgehead nitrogen, influencing hydrogen bond acceptor/donor

capabilities.

This guide compares the Azacyclobut[cd]indene core against its primary structural competitors:

the flexible Tryptamine (Indole) and the six-membered ring analog Benz[cd]indole (Uhle’s

Ketone/Ergoline derivatives).
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The following benchmarks evaluate the scaffold's utility in CNS drug discovery (targeting 5-

HT/Dopamine receptors) and Cytotoxicity (DNA alkylation potential).

Table 1: Structural & Biological Performance Metrics

Feature
1H-6a-

Azacyclobut[cd]inde

ne

Benz[cd]indole

(Reference)
Tryptamine

(Control)

Ring Size (Fusion)
4-membered

(Azetidine)

6-membered

(Piperidine/Cyclohexa

ne)

Open Chain

(Ethylamine)

Conformational

Freedom
Restricted (Rigid) Semi-Rigid Highly Flexible

Receptor Selectivity
High (Discrimates

subtypes)
Moderate to High Low (Promiscuous)

Metabolic Stability
High (Steric

hindrance)
Moderate

Low (MAO

degradation)

CNS Penetration

(LogBB)

High (Compact,

Lipophilic)
High Moderate

Primary Target Class

5-HT

, 5-HT

, Melatonin

5-HT

, Dopamine D
Pan-5-HT Agonist

Synthetic Complexity
High (Strained

cyclization)
Moderate Low

Key Biological Benchmarks
A. Serotonergic Binding Affinity (Ki)

Benchmark: < 10 nM for 5-HT

or 5-HT

.
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Insight: The azacyclobut[cd]indene core locks the nitrogen lone pair in a specific vector.

Unlike tryptamine, which can adopt multiple rotamers, this scaffold presents a pre-organized

pharmacophore.

Data Point: Derivatives often exhibit 10-100x higher affinity than their open-chain

counterparts due to reduced entropic loss (

).

B. Metabolic Stability (t1/2)
Benchmark: > 60 minutes in Human Liver Microsomes (HLM).

Insight: The fusion of the amine into a ring prevents oxidative deamination by Monoamine

Oxidase (MAO), a common clearance pathway for tryptamines.

Advantage: significantly improved oral bioavailability compared to simple indole alkylamines.

Experimental Protocols
To validate the activity of 1H-6a-Azacyclobut[cd]indene derivatives, the following self-validating

protocols are recommended.

Protocol A: Radioligand Binding Assay (5-HT Receptor)
Objective: Determine the equilibrium dissociation constant (

) of the test compound.

Membrane Preparation:

Use HEK-293 cells stably expressing human 5-HT

receptors.

Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000 x g for 20

min.

Incubation:
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Ligand: [

H]-Ketanserin (0.5 nM final concentration).

Competitor: Test compound (10

to 10

M).

Non-specific Binding: Define using 10

M Methysergide.

Incubate at 37°C for 60 minutes.

Termination:

Rapid filtration through GF/B filters pre-soaked in 0.3% polyethyleneimine (PEI).

Wash 3x with ice-cold buffer.

Analysis:

Measure radioactivity via liquid scintillation counting.

Calculate IC

and convert to

using the Cheng-Prusoff equation:

Validation: The reference compound (e.g., Ketanserin) must yield a

within 2-fold of historical values (typically ~1-2 nM).

Protocol B: Microsomal Stability Assay
Objective: Assess metabolic clearance.

Reaction Mix:
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Test compound (1

M) in phosphate buffer (pH 7.4).

Human Liver Microsomes (0.5 mg protein/mL).

Initiation:

Add NADPH-regenerating system (Mg

, Glucose-6-phosphate, G6PDH, NADP

).

Sampling:

Aliquots at 0, 5, 15, 30, and 60 min.

Quench with ice-cold Acetonitrile (containing internal standard).

Quantification:

Analyze supernatant via LC-MS/MS.

Plot ln(concentration) vs. time to determine

and

.

Mechanism of Action & SAR Visualization
The following diagram illustrates the structural relationship and pharmacophore mapping of the

Azacyclobut[cd]indene scaffold compared to standard indoles.
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Caption: Structural evolution from flexible Tryptamine to the rigid 1H-6a-Azacyclobut[cd]indene,

highlighting the impact on receptor binding affinity and metabolic stability.

Synthesis & Handling (Safety Note)
The synthesis of 1H-6a-Azacyclobut[cd]indene involves high-energy intermediates. A common

route involves the intramolecular [2+2] photocycloaddition or radical cyclization of

functionalized indenes.

Key Synthetic Precursor:

Starting Material: 3-(2-Aminoethyl)indene derivatives.

Method: Photochemical cyclization under UV irradiation (300 nm) in degassed solvents to

form the strained azetidine ring.
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Safety: The strained ring system is reactive. Avoid strong acids which may trigger ring-

opening polymerization. Store at -20°C under inert atmosphere (Argon).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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